Cas no 682346-01-6 (6,8-dichloro-3-4-(2-fluorophenyl)piperazine-1-carbonyl-2H-chromen-2-one)

• Product Name: 6,8-dichloro-3-4-(2-fluorophenyl)piperazine-1-carbonyl-2H-chromen-2-one
• CAS No: 682346-01-6
• MF: C₂₀H₁₅Cl₂FN₂O₃
• MW: 421.249106645584
• CID: 5419107
• Update Time: 2025-08-05

6,8-dichloro-3-4-(2-fluorophenyl)piperazine-1-carbonyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-3-[4-(2-fluorophenyl)piperazine-1-carbonyl]chromen-2-one
• 6,8-dichloro-3-4-(2-fluorophenyl)piperazine-1-carbonyl-2H-chromen-2-one

• Inchi： 1S/C20H15Cl2FN2O3/c21-13-9-12-10-14(20(27)28-18(12)15(22)11-13)19(26)25-7-5-24(6-8-25)17-4-2-1-3-16(17)23/h1-4,9-11H,5-8H2
• InChI Key： YMWJGFNHEKBKAS-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Cl)C=C(Cl)C=C2C=C1C(N1CCN(C2=CC=CC=C2F)CC1)=O

Additional information on 6,8-dichloro-3-4-(2-fluorophenyl)piperazine-1-carbonyl-2H-chromen-2-one

6,8-Dichloro-3-[4-(2-fluorophenyl)piperazin-1-yl]carbonyl-2H-chromen-2-one: A Comprehensive Overview

The compound 6,8-dichloro-3-[4-(2-fluorophenyl)piperazin-1-yl]carbonyl-2H-chromen-2-one (CAS No. 682346-01-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Analysis: The molecule comprises a chromene skeleton, which is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone moiety. The chromene system is further substituted at positions 6 and 8 with chlorine atoms, introducing electronic effects that may influence its reactivity and biological activity. The piperazine ring, a six-membered saturated heterocycle containing two nitrogen atoms, is attached via its 1-position to the carbonyl group of the chromene system. The piperazine ring is further substituted at its 4-position with a 2-fluorophenyl group, which adds additional electronic and steric complexity to the molecule. This combination of structural elements suggests that the compound may exhibit diverse interactions with biological targets.

Synthesis and Chemical Properties: The synthesis of 6,8-dichloro-3-[4-(2-fluorophenyl)piperazin-1-yl]carbonyl-2H-chromen-2-one involves multi-step organic reactions. Key steps include the preparation of the chromene skeleton through cyclization reactions, followed by substitution reactions to introduce the dichloro groups at positions 6 and 8. The piperazine moiety is synthesized separately and then coupled to the chromene system via amide bond formation. Recent advancements in catalytic methods and stereocontrol have enabled more efficient syntheses of such complex molecules, reducing production costs and improving yield.

Pharmacological Activity: Recent studies have highlighted the potential of this compound as a modulator of various biological targets. For instance, research has shown that 6,8-dichloro derivatives exhibit potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. Additionally, the presence of the piperazine ring may enhance the compound's ability to penetrate cellular membranes, improving its bioavailability. Furthermore, the fluorine atom in the 2-fluorophenyl group contributes to both lipophilicity and metabolic stability, which are critical factors for drug candidates.

Applications in Drug Discovery: Given its unique properties, 6,8-dichloro-chromenone derivatives are being explored as potential leads in drug discovery programs targeting neurodegenerative diseases and inflammatory conditions. For example, preliminary assays indicate that this compound may possess anti-inflammatory properties by inhibiting COX enzymes. Moreover, its ability to modulate ion channels suggests potential applications in treating cardiovascular disorders.

Future Directions: Ongoing research is focused on optimizing the structure of 6,8-dichloro-chromenone derivatives to enhance their pharmacokinetic profiles and reduce off-target effects. Advanced computational techniques such as molecular docking and machine learning are being employed to predict binding affinities for various biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug candidate.

In conclusion, 6,8-dichloro-3-[4-(2-fluorophenyl)piperazin-1-yl]carbonyl-2H-chromen-2-one represents a promising scaffold for developing novel therapeutic agents. Its intricate structure offers multiple sites for chemical modification, enabling researchers to explore diverse biological activities. As our understanding of this compound deepens through cutting-edge research methodologies, it holds great potential for advancing modern medicine.